Cas no 107-74-4 (3,7-Dimethyloctane-1,7-diol)

3,7-Dimethyloctane-1,7-diol Properties

Names and Identifiers

• 1,7-Octanediol,3,7-dimethyl-
• 2,8-dihydroxy-2,5-dimethyloctane
• 3 7-DIMETHYL-1 7-OCTANEDIOL
• 3,7-dimethyl-1,7-dihydroxyoctane
• 3,7-dimethyl-7-octanediol
• 3,7-Dimethyloctan-1,7-diol
• 3,7-dimethyloctane
• 3,7-dimethyl-octane-1,7-diol
• 7-Octanediol,3,7-dimethyl-1
• FEMA 2586
• Hvdroxycitronellol
• hydroxy-citronello
• HYDROXYOL
• 3,7-dimethyl-7-hydroxy-1-octano
• 7-hydroxy-3,7-dimethyloctan-1-ol
• hydroxycitronellol
• 3,7-dimethyloctane-1,7-diol
• 3,7-dimethyloctane-
• 3,7-dimethyl-1,7-octanediol
• 1,7-Octanediol, 3,7-dimethyl-
• Citronellol, hydroxy-
• 1,2-Octandiol, 3,7-dimethyl-
• 2,8-Octanediol, 2,6-dimethyl-
• 1-Octanol, 3,7-dimethyl-7-hydroxy-
• FPCCDPXRNNVUOM-UHFFFAOYSA-N
• 3,7-octanediol
• 1-Octanol,7-dimethyl-7-hydroxy-
• WLN: QX1&1&3Y2Q&1
• NSC67886
• 1,7-Octanediol, 3,7-dimethyl-, (S)-
• (+/-)-Hydroxycitronellol
• DSSTox_CID_24513
• NCIOpen2_000927
• DSSTox_RID_80281
• DSSTox_GSID
• +Expand

• MDL： MFCD00046005
• InChIKey： FPCCDPXRNNVUOM-UHFFFAOYSA-N
• Inchi： 1S/C10H22O2/c1-9(6-8-11)5-4-7-10(2,3)12/h9,11-12H,4-8H2,1-3H3
• SMILES： O([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])C([H])([H])O[H]

Computed Properties

• Exact Mass: 174.16200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 174.16198
• Heavy Atom Count: 12
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 1.94610
• PSA: 40.46000
• Refractive Index: 1.4599
• Boiling Point: 252.5°C
• Melting Point: 47.36°C (estimate)
• Flash Point: 108.5°C
• FEMA: 2586 | HYDROXYCITRONELLOL
• Color/Form: Colorless, very viscous liquid with a light fragrance of flowers
• Solubility: Soluble in ethanol and non-volatile oil, slightly soluble in water
• Density: 0.9180

Related Categories

• Natural Products and Extracts Flavors and Fragrances Essential Oils